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Compound of Interest

Compound Name:
2-(Trifluoromethyl)-dl-

phenylalanine

Cat. No.: B1333503 Get Quote

For immediate reference, treat 2-(Trifluoromethyl)-dl-phenylalanine as a halogenated

organic compound for disposal purposes. Personnel handling this chemical must wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. All disposal procedures should be conducted in a well-ventilated area or a fume hood.

This guide provides detailed procedures for the safe and proper disposal of 2-
(Trifluoromethyl)-dl-phenylalanine, a crucial step for maintaining laboratory safety and

environmental compliance. Researchers, scientists, and drug development professionals

should adhere to these protocols to minimize risks associated with this halogenated amino acid

derivative.

Immediate Safety and Handling
Prior to disposal, it is essential to handle 2-(Trifluoromethyl)-dl-phenylalanine with care.

Although specific toxicity data is not readily available for this compound, its trifluoromethyl

group necessitates its classification as a halogenated organic compound.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or

neoprene), safety glasses or goggles, and a laboratory coat.
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Ventilation: Handle the solid compound in a well-ventilated area. For procedures that may

generate dust, a fume hood is required.

Spill Management: In case of a spill, avoid generating dust. Gently sweep the solid material

into a designated, labeled waste container. Moisten the spilled area with a damp cloth or

paper towel to collect any remaining residue and place the cleaning materials in the

hazardous waste container.

Disposal Procedures
The primary disposal route for 2-(Trifluoromethyl)-dl-phenylalanine is through a licensed

hazardous waste disposal service. Due to its halogenated nature, it must be segregated from

non-halogenated chemical waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Designate a specific, clearly labeled, and sealed container for

"Halogenated Organic Waste." Never mix 2-(Trifluoromethyl)-dl-phenylalanine with non-

halogenated organic waste, as this can complicate and increase the cost of disposal.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the full

chemical name "2-(Trifluoromethyl)-dl-phenylalanine," and the approximate quantity.

Waste Accumulation: Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be secure and away from general laboratory

traffic.

Disposal Request: Once the container is full or the project is complete, arrange for pickup by

your institution's Environmental Health and Safety (EHS) office or a certified hazardous

waste contractor.

Empty Containers: Any container that held 2-(Trifluoromethyl)-dl-phenylalanine should be

triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected

and disposed of as halogenated organic waste. The rinsed container can then be disposed

of according to institutional guidelines for chemically contaminated glassware or plasticware.

Quantitative Data Summary
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While specific quantitative data for 2-(Trifluoromethyl)-dl-phenylalanine is limited in publicly

available safety data sheets, the table below summarizes key information for related

compounds to provide context for handling and disposal.

Property L-Phenylalanine DL-Phenylalanine
N-Acetyl-DL-
phenylalanine

Appearance
White crystalline

powder

White crystalline

powder

White to off-white

powder

Solubility in Water Slightly soluble Data not available Data not available

Special Hazards
Not classified as

hazardous[1]
Combustible[2]

May be combustible at

high temperatures

Disposal

Recommendation

Consult local waste

disposal expert[2]

Place in appropriate

containers for

disposal[2]

Sweep up and shovel

into suitable

containers for disposal

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-(Trifluoromethyl)-
dl-phenylalanine.
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Disposal workflow for 2-(Trifluoromethyl)-dl-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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